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Compound of Interest

Compound Name: Aminooxy-PEG3-azide

Cat. No.: B605433

Essential Safety and Handling Guide for
Aminooxy-PEG3-azide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Aminooxy-
PEG3-azide, a bifunctional linker molecule commonly used in bioconjugation and the
development of antibody-drug conjugates (ADCSs).[1][2][3] Due to the presence of an azide
functional group, this compound requires careful handling to mitigate risks associated with
potential toxicity and reactivity.[4][5]

Immediate Safety and Handling Protocols

All operations involving Aminooxy-PEG3-azide should be conducted in a certified chemical
fume hood to minimize inhalation exposure. A blast shield is also recommended as a
precautionary measure due to the energetic nature of azide compounds. It is imperative to
prevent contact with acids, strong oxidizing agents, and heavy metals, as this can lead to the
formation of highly toxic and explosive substances. Use only plastic or ceramic spatulas for
handling the solid form of this compound.

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the primary defense against
chemical exposure. The following PPE is mandatory when handling Aminooxy-PEG3-azide:
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Protection Type

Specification

Rationale

Hand Protection

Double-gloved nitrile exam
gloves are the standard. For
higher-risk operations,
consider wearing silver shield
gloves underneath nitrile

gloves.

Azides can be absorbed
through the skin; double-
gloving provides an additional

barrier against contamination.

Eye Protection

Chemical safety glasses or
splash goggles are the
minimum requirement. A face
shield should be worn in
addition to goggles when there

is a risk of splashes.

Protects against accidental
splashes and potential

reactions.

Body Protection

A fully buttoned, flame-
retardant lab coat must be
worn. For tasks with a higher
risk of exposure, Tyvek
sleeves or a gown are

recommended.

Prevents skin contact with the

compound.

Chemical and Physical Properties

The following table summarizes the key quantitative data for Aminooxy-PEG3-azide.
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Property Value

CAS Number 1306615-51-9

Molecular Formula C8H18N404

Molecular Weight 234.26 g/mol

Appearance Solid powder or colorless oil
Purity >95%

Soluble in DMSO, DCM, THF, acetonitrile, and
Solubility DMF. The hydrophilic PEG spacer increases

solubility in aqueous media.

Store in a dry, dark environment. Short-term
Storage storage at 0-4°C (days to weeks) and long-term

storage at -20°C (months to years).

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of Aminooxy-PEG3-
azide from receipt to disposal.
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Preparation

Review Safety Data Sheet (SDS)
and this guide.

l

Don appropriate Personal
Protective Equipment (PPE).

l

Prepare a certified chemical
fume hood with a blast shield.

Handling and Experimental Use

Weigh the compound using
a plastic or ceramic spatula.

l

Dissolve in an appropriate solvent
within the fume hood.

l

Perform the experiment,
avoiding contact with incompatible
materials.

Waste Disposal

Collect all liquid and solid
waste in a designated hazardous
waste container.

;

Clearly label the waste container
with its contents.

l

Contact your institution's
Environmental Health & Safety (EHS)
office for disposal.

Click to download full resolution via product page

Safe Handling Workflow for Aminooxy-PEG3-azide
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Disposal Plan

Under no circumstances should Aminooxy-PEG3-azide or its solutions be poured down the
drain. Azides can react with lead and copper plumbing to form highly explosive metal azides.

Waste Collection:

» Liquid Waste: All aqueous and organic waste containing this compound must be collected in
a designated, sealed, and clearly labeled hazardous waste container.

e Solid Waste: Contaminated solid waste, including gloves, absorbent paper, and other
disposable materials, should be placed in a separate, clearly labeled hazardous waste
container.

Do not mix azide waste with acidic waste in the same container.

Decontamination and Disposal: For deactivation of residual azides in laboratory equipment, a
solution of sodium nitrite and nitrous acid can be used to decompose the azide into nitrogen
gas. This procedure should only be performed by trained personnel in a chemical fume hood.

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) department.

Spill Response Protocol

Small Spills (within a fume hood):

Alert others in the immediate vicinity.

Wearing appropriate PPE, absorb the spill using a chemical absorbent material.

Collect the absorbent material into a designated hazardous waste container.

Clean the spill area with a suitable decontamination solution, followed by soap and water.
Large Spills or Spills Outside of a Fume Hood:

o Evacuate the area immediately.
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» Alert others and prevent entry to the contaminated area.

» Contact your institution's EHS department or emergency response team for assistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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